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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B12370718 Get Quote

An In-depth Technical Guide to Sudan Orange G-
d5
For Researchers, Scientists, and Drug Development Professionals

Abstract
Sudan Orange G-d5 is the deuterated form of Sudan Orange G, a synthetic azo dye. This

stable isotope-labeled compound serves as an ideal internal standard for the quantitative

analysis of Sudan Orange G in various matrices, particularly in food and environmental

samples. Its use in conjunction with mass spectrometry-based techniques, such as Liquid

Chromatography-Mass Spectrometry (LC-MS), allows for accurate and precise quantification

by correcting for matrix effects and variations during sample preparation and analysis. This

guide provides a comprehensive overview of the chemical structure, properties, and analytical

applications of Sudan Orange G-d5, including a detailed, representative experimental protocol

for its use.

Chemical Structure and Properties
The chemical structure of Sudan Orange G-d5 is identical to that of Sudan Orange G, with the

exception of five hydrogen atoms on the phenyl ring being replaced by deuterium atoms. This

isotopic substitution results in a higher molecular weight, which allows for its differentiation from

the non-deuterated analyte in mass spectrometry.
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Chemical Structure:

Caption: Chemical structure of Sudan Orange G-d5.

Table 1: Chemical and Physical Properties of Sudan Orange G-d5 and Sudan Orange G
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Property
Sudan Orange G-
d5

Sudan Orange G Reference(s)

IUPAC Name

4-[(E)-

(perdeuteriophenyl)dia

zenyl]benzene-1,3-

diol

4-[(E)-

phenyldiazenyl]benze

ne-1,3-diol

[1]

Synonyms D5-Sudan Orange G

2,4-

Dihydroxyazobenzene

, Solvent Orange 1,

C.I. 11920

[2]

CAS Number

Not explicitly found,

but commercially

available

2051-85-6 [3][4]

Molecular Formula C₁₂H₅D₅N₂O₂ C₁₂H₁₀N₂O₂ [5]

Molecular Weight 219.25 g/mol 214.22 g/mol

Appearance Red-Orange powder Red-Orange powder

Melting Point Not available 141-148 °C

Solubility

Not explicitly

available, likely

soluble in organic

solvents

Soluble in chloroform

(1 mg/mL), ethanol,

and ether. Slightly

soluble in water.

Storage Conditions 20 °C Room Temperature

Synthesis and Isotopic Purity
While detailed synthesis protocols for Sudan Orange G-d5 are proprietary to commercial

suppliers, the general synthesis of Sudan Orange G involves the diazotization of aniline,

followed by an azo coupling reaction with resorcinol. For the synthesis of the deuterated

analog, aniline-d5 would be used as the starting material.

The isotopic purity of stable isotope-labeled standards is a critical parameter for accurate

quantification. While specific batch-to-batch data for Sudan Orange G-d5 must be obtained
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from the supplier's certificate of analysis, reputable manufacturers typically guarantee high

isotopic enrichment (e.g., >98%).

Analytical Applications
The primary application of Sudan Orange G-d5 is as an internal standard in analytical

methods for the detection and quantification of Sudan Orange G. Sudan dyes are classified as

Group 3 carcinogens by the International Agency for Research on Cancer (IARC) and are

banned as food additives. Therefore, sensitive and reliable analytical methods are crucial for

food safety monitoring.

The use of a stable isotope-labeled internal standard like Sudan Orange G-d5 is considered

the gold standard in quantitative mass spectrometry. It effectively compensates for:

Variations in sample extraction and recovery.

Matrix effects that can cause ion suppression or enhancement.

Fluctuations in instrument response.

Experimental Protocols
The following is a representative experimental protocol for the quantitative analysis of Sudan

Orange G in a food matrix (e.g., chili powder) using Sudan Orange G-d5 as an internal

standard with LC-MS/MS. This protocol is based on established methods for the analysis of

Sudan dyes.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Extraction
The QuEChERS method is a widely used sample preparation technique for the analysis of

contaminants in food matrices.
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Sample Preparation

Dispersive SPE Cleanup

Analysis

Weigh 1 g of homogenized chili powder

Spike with Sudan Orange G-d5 internal standard solution

Add 10 mL of acetonitrile

Vortex for 1 min

Add QuEChERS salts (e.g., MgSO4, NaCl)

Centrifuge at 4000 rpm for 5 min

Take 1 mL of the supernatant

Acetonitrile layer

Add to d-SPE tube (e.g., PSA, C18, MgSO4)

Vortex for 30 s

Centrifuge at 10000 rpm for 5 min

Filter the supernatant through a 0.22 µm filter

Cleaned extract

Inject into LC-MS/MS system

Click to download full resolution via product page

Caption: Workflow for sample preparation and analysis.
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LC-MS/MS Analysis
Table 2: LC-MS/MS Parameters

Parameter Value

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Gradient
Start with 95% A, ramp to 5% A over 10 min,

hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Sudan Orange G and Sudan Orange G-d5

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Sudan Orange G 215.1 93.1 (Quantifier) 25

215.1 77.1 (Qualifier) 35

Sudan Orange G-d5 220.1 98.1 25
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Note: The exact MRM transitions and collision energies should be optimized for the specific

instrument used.

Data Analysis and Quantification
The concentration of Sudan Orange G in the sample is determined by calculating the ratio of

the peak area of the analyte to the peak area of the internal standard (Sudan Orange G-d5). A

calibration curve is constructed by analyzing a series of standards containing known

concentrations of Sudan Orange G and a fixed concentration of Sudan Orange G-d5.

Quantitative Analysis

Peak Area of Sudan Orange G

Peak Area Ratio (Analyte/IS)

Peak Area of Sudan Orange G-d5

Calibration Curve Concentration of Sudan Orange G

Click to download full resolution via product page

Caption: Logical flow for quantitative data analysis.

Signaling Pathways
The user's request for information on signaling pathways is not applicable to Sudan Orange G-
d5. As a synthetic dye used for industrial and analytical purposes, it is not a pharmacologically

active substance and is not known to interact with biological signaling pathways in the manner

of a drug or therapeutic agent. Its toxicological properties, including potential carcinogenicity,

are the primary focus of biological research.

Conclusion
Sudan Orange G-d5 is an essential analytical tool for the accurate and reliable quantification

of the illegal food additive Sudan Orange G. Its use as an internal standard in LC-MS/MS

methods provides a robust approach to food safety testing, ensuring compliance with
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regulatory standards. This guide has provided a comprehensive overview of its properties and

a detailed framework for its application in a laboratory setting. Researchers and analytical

scientists can utilize this information to develop and validate methods for the detection of this

and other banned food colorants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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